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Compound of Interest

3-Hydroxy-3-methyl-4-
Compound Name:

phenoxybutan-2-one
CAS No.: 13661-92-2

Cat. No.: B3018111

Get Quote

\ J

CAS Number: 13661-92-2 | Formula: C11H1403 | Molecular Weight: 194.23 g/mol

Executive Summary & Chemical Profile

3-Hydroxy-3-methyl-4-phenoxybutan-2-one is a functionalized ketone intermediate
containing a phenoxy ether linkage and a tertiary alcohol group. Unlike simple solvents (e.g.,
Acetone), its complex structure requires specific attention to solubility and waste stream
compatibility.

Disposal Directive: This substance must be treated as Hazardous Organic Waste. It is strictly
prohibited to dispose of this chemical via sink drainage or municipal trash. The primary disposal
method is High-BTU Incineration via a licensed waste management facility.

Chemical Safety Profile (Key Parameters)
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Parameter Data / Classification Operational Implication

) o ) ) May require dissolution for
Physical State Liquid or Low-Melting Solid o
liquid waste streams.

Classify as Ignitable Waste
Flash Point Est. > 60°C (Combustible) (D001) if FP < 60°C; otherwise
General Organic.

o Stable; Incompatible with Segregate from nitric acid,
Reactivity o ]
Strong Oxidizers perchlorates, and peroxides.
N Low in water; Soluble in Do not attempt to dilute with
Solubility i .
organic solvents water for disposal.
) ] ] Use Nitrile gloves and safety
Hazard Class Irritant (Skin/Eye), Combustible

goggles during handling.

Regulatory Framework (RCRA & EPA)

While this specific chemical is not explicitly listed on the EPA's "P" or "U" lists (commercial
chemical products), it is regulated based on its characteristics.

e Waste Code Assignment:

o D001 (Ignitable): If the flash point is confirmed below 140°F (60°C) or if disposed of in a
mixture with flammable solvents (e.g., Acetone, Methanol).

o Non-Regulated Organic: If the flash point is high. However, Prudent Practices dictates
treating it as hazardous organic waste regardless of the technical flash point to ensure
complete destruction via incineration.

Step-by-Step Disposal Protocol
Phase 1: Pre-Disposal Segregation

Objective: Prevent dangerous chemical reactions in the waste container.

« |solate the Chemical: Ensure the 3-Hydroxy-3-methyl-4-phenoxybutan-2-one is separated
from strong oxidizing agents (e.g., Nitric Acid, Permanganates).
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o Solvent Compatibility: If the substance is solid or viscous, dissolve it in a compatible non-
halogenated solvent (e.g., Acetone, Ethanol) to facilitate transfer. Note: This increases the
flammability; treat the mixture as D0O1.

Phase 2: Containerization & Labeling

Objective: Secure containment and clear communication for waste handlers.

o Select Container: Use a High-Density Polyethylene (HDPE) or Amber Glass container with a
screw-top lid. Avoid metal containers if the waste stream pH is unknown.

o Fill Level: Leave at least 10% headspace (ullage) to allow for thermal expansion.
o Labeling: Apply a hazardous waste label immediately upon the first addition of waste.

o Constituents: Write "3-Hydroxy-3-methyl-4-phenoxybutan-2-one" (do not use
abbreviations).

o Hazards: Check "Flammable" and "Irritant".[1]

Phase 3: Waste Stream Management

Objective: Final destruction.
e Primary Stream:Non-Halogenated Organic Solvents.[2]

o Reasoning: The molecule contains C, H, and O. It burns cleanly in high-temperature
incinerators.

 Alternative Stream: If mixed with chloroform or dichloromethane, it must go into the
Halogenated Waste stream. Avoid this if possible to reduce disposal costs.

Operational Visualization: Disposal Decision Tree

The following diagram outlines the logical flow for disposing of this chemical safely.
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Waste: 3-Hydroxy-3-methyl-
4-phenoxybutan-2-one

Is the waste Solid or Liquid?

Solid / Viscous Residue

Liquid Solution

Dissolve in Acetone/Ethanol
(Create Liquid Stream)

\

Is it mixed with Halogens?
(DCM, Chloroform?)

No Yes

Stream: Non-Halogenated Organics Stream: Halogenated Organics

(High BTU Incineration) (Specialized Incineration)

Label: 'Hazardous Waste'
List Constituents & Hazards

l

Store in SAA*
(Satellite Accumulation Area)

EHS / Vendor Pickup
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Figure 1: Decision logic for the segregation and disposal of 3-Hydroxy-3-methyl-4-
phenoxybutan-2-one.

Emergency Response (Spills)

In the event of a spill during the disposal process, follow the S.W.I.M. protocol:

Stop the leak if safe to do so.

Warn others in the immediate area.

Isolate the area (close doors, restrict access).

Minimize exposure (don appropriate PPE).[3][4][5]
Specific Cleanup Procedure:

e Absorbent: Use an inert absorbent such as Vermiculite, Sand, or commercial "Organic" spill
pads. Do not use paper towels for large volumes due to flammability risks.

» Decontamination: Wash the area with a soap and water solution after bulk removal.

» Disposal of Debris: Collect all absorbent material into a wide-mouth jar and label as "Debris
contaminated with [Chemical Name]". Treat as hazardous waste.[1][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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